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Compound of Interest

5-(Aminomethyl)-2-
Compound Name:
methylpyrimidin-4-amine

Cat. No.: B017548

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount. This document provides immediate and
essential safety and logistical information for 5-(Aminomethyl)-2-methylpyrimidin-4-amine
(CAS No. 95-02-3), a key intermediate in various synthetic and biological pathways.[1]
Adherence to these guidelines is crucial for ensuring personal safety and environmental
protection.

Hazard Identification and Physical Properties

5-(Aminomethyl)-2-methylpyrimidin-4-amine is known to cause skin and serious eye
irritation.[1] While a specific Safety Data Sheet (SDS) with quantitative occupational exposure
limits is not readily available, the properties of the compound and general guidance for
aminopyrimidine derivatives necessitate careful handling.

Quantitative Data Summary
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Property Value Source
CAS Number 95-02-3 [2]
Molecular Formula C6H10N4 [2]
Molecular Weight 138.172 g/mol [2]
Melting Point 270-272 °C [2]
Boiling Point 301.6 °C at 760 mmHg [2]
Flash Point 161.5°C [2]
Density 1.207 g/cm3 [2]

B Slightly soluble in DMSO,
Solubility [2]
Methanol (heated), and Water.

Storage Temperature -20°C Freezer [2]

Operational Plan: Handling and Personal Protective
Equipment (PPE)

A systematic approach to handling 5-(Aminomethyl)-2-methylpyrimidin-4-amine is essential
to minimize exposure. This involves the consistent use of appropriate personal protective
equipment and adherence to safe laboratory practices.

Recommended Personal Protective Equipment (PPE)
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PPE Category

Specification

Rationale

Eye Protection

Tightly fitting safety goggles or
a face shield where splashing

is a risk.

To prevent eye irritation or
serious eye damage from

splashes or dust.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene). It is
crucial to consult the glove
manufacturer's chemical

resistance chart.

To prevent skin contact and
irritation. Double-gloving is

recommended.

Body Protection

A laboratory coat or other
protective clothing to prevent

skin exposure.

To protect skin from accidental

spills.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood. A NIOSH/MSHA-
approved respirator may be
necessary if dust or aerosols
are generated in a poorly

ventilated area.

To avoid inhalation of dust or

aerosols.

Step-by-Step Handling Protocol

Preparation: Before handling the compound, ensure that the work area is clean and

uncluttered. A chemical fume hood should be used for all weighing and solution preparation

steps.

Donning PPE: Put on all required PPE as specified in the table above. Ensure gloves are

inspected for any signs of degradation or puncture before use.

Weighing and Transfer: Handle the solid compound carefully to avoid generating dust. Use

appropriate tools (e.g., spatula) for transfer.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.
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Post-Handling: After handling, thoroughly wash hands with soap and water. Clean all
contaminated surfaces.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area, away from incompatible materials such as strong acids and oxidizing agents.[3]

Emergency Procedures

Accidental exposure or spills require immediate and appropriate action to mitigate harm.

First Aid Measures

Eye Contact: Immediately flush the eyes with large amounts of lukewarm water for at least
15-20 minutes, occasionally lifting the upper and lower eyelids.[4][5][6] Seek immediate
medical attention from an eye specialist.[5][7] Do not rub the eye or use any eye drops
unless directed by medical personnel.[5]

Skin Contact: Remove any contaminated clothing.[8] Immediately wash the affected skin
area with soap and plenty of water for at least 15 minutes.[4][8] Seek medical attention if
irritation persists.

Inhalation: Move the exposed individual to fresh air at once. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Spill Cleanup Protocol

Evacuate and Ventilate: If a significant spill occurs, evacuate non-essential personnel from
the area. If the substance is volatile or can produce airborne dust, close the laboratory door
and increase exhaust ventilation (e.g., through fume hoods).[9]

Don Appropriate PPE: Before cleaning the spill, ensure you are wearing the appropriate
PPE, including respiratory protection if necessary.

Contain the Spill: For liquid spills, create a dike around the spill using absorbent materials
like vermiculite or cat litter.[9]
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e Absorb and Collect: Add inert absorbent material to the spill, working from the outside in.[9]
For solid spills, carefully sweep or vacuum the material, avoiding dust generation. Place the
collected material into a suitable, labeled container for hazardous waste.

o Decontaminate the Area: Clean the spill area with an appropriate solvent or cleaning agent.
All cleanup materials must be collected as hazardous waste.[10]

o Report the Spill: Report the incident to the laboratory supervisor and the institution's
Environmental Health and Safety (EHS) department.

Disposal Plan

The disposal of 5-(Aminomethyl)-2-methylpyrimidin-4-amine and its contaminated materials
must be managed as hazardous waste in accordance with local, state, and federal regulations.

Step-by-Step Disposal Protocol

» Waste Segregation: Treat all waste containing 5-(Aminomethyl)-2-methylpyrimidin-4-
amine, including contaminated gloves, wipes, and labware, as hazardous waste.[11]
Segregate this waste from other waste streams.

o Containerization: Collect the waste in a designated, compatible, and clearly labeled
hazardous waste container.[3][10] The container should be kept sealed when not in use.

o Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name "5-(Aminomethyl)-2-methylpyrimidin-4-amine," and the associated
hazards (e.g., "lrritant").

o Storage: Store the sealed waste container in a designated satellite accumulation area that is
cool, dry, and well-ventilated, away from incompatible materials.[3]

o Disposal Request: Arrange for the collection of the hazardous waste through your
institution's EHS department or a licensed chemical waste disposal company.[3] The
recommended disposal method is typically controlled incineration.

Empty Container Disposal
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Empty containers that held 5-(Aminomethyl)-2-methylpyrimidin-4-amine must be triple-
rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous
waste.[11] After triple-rinsing and allowing it to dry, and with the label defaced, the container
may be disposed of as regular trash, depending on institutional policies.[11]

Workflow Diagrams

The following diagrams illustrate the logical workflows for handling and disposal.

Handling Workflow for 5-(Aminomethyl)-2-methylpyrimidin-4-amine

Preparation
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'
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'

Handling
(Weighing, Transfer, Solution Prep)

'
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(Wash hands, Clean area)

'

Storage
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Caption: Workflow for handling 5-(Aminomethyl)-2-methylpyrimidin-4-amine.
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Disposal Workflow for 5-(Aminomethyl)-2-methylpyrimidin-4-amine
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'

Temporary Storage
(Satellite accumulation area)
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Caption: Disposal workflow for 5-(Aminomethyl)-2-methylpyrimidin-4-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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